Cas no 2172214-15-0 (2-(aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride)

• Product Name: 2-(aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride
• CAS No: 2172214-15-0
• MF: C₅H₁₇Cl₂N₃
• MW: 190.114578962326
• CID: 5462079
• PubChem ID: 132372473
• Update Time: 2025-05-20

2-(aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride
• Z3025090007
• 2-(Aminomethyl)-2-methylpropane-1,3-diaminedihydrochloride
• 2-(aminomethyl)-2-methylpropane-1,3-diamine;dihydrochloride
• 2-(aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride

• Inchi： 1S/C5H15N3.2ClH/c1-5(2-6,3-7)4-8;;/h2-4,6-8H2,1H3;2*1H
• InChI Key： GPGONJQDXABJPX-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCC(C)(CN)CN

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 50.4
• Topological Polar Surface Area: 78.1

Additional information on 2-(aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride

2-(Aminomethyl)-2-methylpropane-1,3-diamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2172214-15-0, commonly referred to as 2-(aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride, is a versatile chemical entity with significant applications in various fields. This compound is characterized by its unique molecular structure, which includes a central propane backbone substituted with two amino groups and a methyl group. The presence of the dihydrochloride counterion indicates that the compound exists in its hydrochloride salt form, making it suitable for use in pharmaceutical and industrial applications where precise control over pH and solubility is essential.

Recent studies have highlighted the potential of 2-(aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride in the development of advanced materials. Researchers have explored its role as a building block for synthesizing polymeric materials with tailored properties. For instance, its ability to form stable amide bonds has been leveraged in the creation of biodegradable polymers, which are increasingly sought after in the biomedical and packaging industries. These polymers exhibit excellent mechanical properties and biocompatibility, making them ideal for applications such as drug delivery systems and tissue engineering scaffolds.

In addition to its role in materials science, 2-(aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride has shown promise in the field of catalysis. Its structure allows for efficient coordination with metal ions, enabling the development of highly active catalysts for organic transformations. Recent research has demonstrated its effectiveness in asymmetric catalysis, where it facilitates the synthesis of enantiomerically enriched compounds—a critical requirement in pharmaceutical manufacturing. This advancement underscores its potential to revolutionize drug discovery and production processes.

The synthesis of 2-(aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride typically involves multi-step chemical reactions, including alkylation and hydrochlorination steps. These processes are optimized to ensure high yields and purity levels, which are crucial for maintaining the compound's functionality in downstream applications. The use of green chemistry principles in these syntheses has also been explored to minimize environmental impact and enhance sustainability.

Beyond its technical applications, the compound's structural versatility has led to its investigation in biochemistry and molecular biology. Its ability to act as a chelating agent makes it valuable in metalloenzyme studies and metal ion sequestration applications. Recent findings suggest that it may also play a role in modulating cellular signaling pathways, opening new avenues for research into its potential therapeutic uses.

In conclusion, 2-(aminomethyl)-2-methylpropane-1,3-diamine dihydrochloride (CAS No. 2172214-15-0) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its structural features and chemical reactivity make it an invaluable tool in materials science, catalysis, pharmaceuticals, and biochemical research. As ongoing studies continue to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.